![molecular formula C2H3N3O3S B3047337 1,2,4-Triazole-3-sulphonic acid CAS No. 13789-27-0](/img/structure/B3047337.png)
1,2,4-Triazole-3-sulphonic acid
Overview
Description
1,2,4-Triazole-3-sulphonic acid is a heterocyclic compound with a unique structure containing three nitrogen atoms and one sulfur atom. It belongs to the class of 1,2,4-triazoles, which have significant pharmacological importance. These compounds are found in various pharmaceuticals and biologically active molecules used in drug discovery studies against cancer cells, microbes, and other diseases in the human body .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One common approach involves the oxidation of 1,2,4-triazoline-3-thiones. These 1,2,4-triazoline-3-thiones are relatively stable and serve as precursors for the desired sulphonic acid derivatives .
Molecular Structure Analysis
The molecular structure of this compound consists of a triazole ring (comprising three nitrogen atoms and two carbon atoms) with a sulphonic acid group attached. The triazole scaffold facilitates non-covalent interactions with enzymes and receptors, leading to its broad-spectrum biological activities .
Chemical Reactions Analysis
This compound can participate in various chemical reactions due to its unique structure. It can act as a nucleophile or form hydrogen bonds with biological receptors. These reactions play a crucial role in its pharmacological activity .
Scientific Research Applications
Medicinal Chemistry and Material Science Applications
- 1,2,4-Triazole derivatives, including 1,2,4-triazole-3-sulphonic acid, are utilized in medicinal chemistry due to their high biological activity, low toxicity, and systemic nature. These compounds are significant in the development of functional materials like dibromo-triazoles and their amino derivatives (Yu et al., 2014).
Fuel Cell Technology
- The sulphonated poly(oxadiazole–triazole) copolymer membranes doped with 1H‐benzimidazole‐2‐sulphonic acid, related to this compound, are identified as promising materials for proton conductors in fuel cells, especially at high temperatures and low humidity conditions (Ponce et al., 2008).
Corrosion Inhibition
- Triazole derivatives like this compound are studied for their efficiency in inhibiting corrosion of metals in acidic media, demonstrating significant inhibitory potential (Lagrenée et al., 2002).
Pharmaceutical Synthesis
- The synthesis of 1,2,4-triazole compounds, including those related to this compound, is vital in pharmaceuticals, as these compounds appear in many bioactive molecules. Efficient methods for synthesizing these compounds are important for medicinal chemistry (Bogolyubsky et al., 2018).
Antioxidant Activities
- Research on 1,2,4-triazole derivatives, including structures similar to this compound, has shown potential in antioxidant activities. These compounds may serve as a basis for developing new antioxidant agents (Lima et al., 2021).
Metal Surface Applications
- The knowledge of the chemical state of triazole derivatives, including this compound, is crucial for applications involving adlayers on metal surfaces, used in anticorrosion, nanosensors, and nanocatalysts (Wrzosek et al., 2017).
High Temperature Proton Exchange Membrane
- Novel 1,2,4-triazole grafted poly(arylene ether ketone) membranes, related to this compound, are used for absorbing phosphoric acid, showing promise as high-temperature proton exchange membranes with enhanced oxidative stability (Bu et al., 2018).
Supramolecular Chemistry
- The 1,2,3-triazoles, closely related to this compound, are extensively studied for their unique supramolecular interactions, facilitating diverse applications in coordination and supramolecular chemistry (Schulze & Schubert, 2014).
Mechanism of Action
The mechanism of action of 1,2,4-Triazole-3-sulphonic acid involves interactions with specific biological targets. For example, it may inhibit enzymes like acetylcholinesterase (AChE) or butyrylcholinesterase (BuChE). These interactions contribute to its potential therapeutic effects, such as anticancer, antituberculosis, antibacterial, and anti-HIV activities .
properties
IUPAC Name |
1H-1,2,4-triazole-5-sulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N3O3S/c6-9(7,8)2-3-1-4-5-2/h1H,(H,3,4,5)(H,6,7,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWYWZFDZZRRXCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=N1)S(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10160361 | |
Record name | 1,2,4-Triazole-3-sulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10160361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13789-27-0 | |
Record name | 1H-1,2,4-Triazole-5-sulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13789-27-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,4-Triazole-3-sulphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013789270 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,4-Triazole-3-sulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10160361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,4-triazole-3-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.029 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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